3,4-diethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C19H20N2O4S/c1-4-24-15-9-6-12(10-16(15)25-5-2)18(22)21-19-20-14-8-7-13(23-3)11-17(14)26-19/h6-11H,4-5H2,1-3H3,(H,20,21,22)
• InChI Key: QYDAZLVHVTVUBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC)OCC
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

3,4-diethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as DMBMF and is a derivative of benzothiazole.

Mechanism of Action

The mechanism of action of DMBMF is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been proposed that DMBMF inhibits the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
DMBMF has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that DMBMF inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the activity of HDACs, which are involved in the regulation of gene expression. In vivo studies have shown that DMBMF exhibits potent anticancer activity in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using DMBMF in lab experiments include its potent anticancer activity, its fluorescent properties, and its potential use as a precursor for the synthesis of various organic materials. The limitations of using DMBMF in lab experiments include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of DMBMF. One direction is to further investigate the mechanism of action of the compound. Another direction is to explore the potential use of DMBMF in the treatment of other diseases such as Alzheimer's disease. Additionally, further studies are needed to explore the potential use of DMBMF as a fluorescent probe for the detection of other metal ions.

Scientific Research Applications

DMBMF has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, DMBMF has been found to exhibit potent anticancer activity against various cancer cell lines. It has also been studied for its potential use in the treatment of Alzheimer's disease. In material science, DMBMF has been used as a precursor for the synthesis of various organic materials such as polymers and OLEDs. In analytical chemistry, DMBMF has been used as a fluorescent probe for the detection of metal ions.